Cas no 151506-44-4 (1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]-)
151506-44-4 structure
Product Name:1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]-
CAS No:151506-44-4
MF:C18H16F2N2O2S
MW:362.393650054932
CID:153696
PubChem ID:132932
Update Time:2025-04-19
1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]-
- 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-(4-methylsulfinylphenyl)pyrazole
- 3-(Difluoromethyl)-1-(4-methoxyphenyl)-5-(4-(methylsulfinyl)phenyl)pyrazole
- AC1L31UO
- ACMC-20n68a
- Difpas-pyrazole
- DSSTox_CID_28149
- DSSTox_RID_82713
- FR 140423
- SureCN677751
- FR-140423, (R)-
- 042U8ZNT9W
- FR-140423
- UNII-C7M22YQZ95
- 4Y475346XS
- NS00015643
- 151507-21-0
- 151507-22-1
- 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]pyrazole
- FR-140423, (S)-
- SCHEMBL677751
- C7M22YQZ95
- PD160234
- NCGC00257468-01
- 1H-Pyrazole, 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-(4-(methylsulfinyl)phenyl)-, (S)-
- DTXSID6048175
- CHEMBL3188396
- UNII-4Y475346XS
- Tox21_303416
- UNII-042U8ZNT9W
- FR140423
- CAS-151506-44-4
- DTXCID2028149
- Q27275300
- 1H-Pyrazole, 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-(4-(methylsulfinyl)phenyl)-, (R)-
- FR-140423, (+/-)-
- 151506-44-4
- 1H-PYRAZOLE, 3-(DIFLUOROMETHYL)-1-(4-METHOXYPHENYL)-5-(4-(METHYLSULFINYL)PHENYL)-
-
- Inchi: 1S/C18H16F2N2O2S/c1-24-14-7-5-13(6-8-14)22-17(11-16(21-22)18(19)20)12-3-9-15(10-4-12)25(2)23/h3-11,18H,1-2H3
- InChI Key: JJAPPCJXQFKMJL-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C1=CC(C(F)F)=NN1C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 362.09018
- Monoisotopic Mass: 362.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 542°Cat760mmHg
- Flash Point: 281.6°C
- Refractive Index: 1.61
- PSA: 44.12
1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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